Cas no 1010868-33-3 (2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol)

• Product Name: 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol
• CAS No: 1010868-33-3
• MF: C₂₁H₂₂BrN₃O₃
• MW: 444.321684360504
• CID: 5380725
• Update Time: 2025-06-13

2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-bromophenyl)-1H-pyrazol-5-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol
• 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol

• Inchi： 1S/C21H22BrN3O3/c22-16-3-1-15(2-4-16)19-14-23-24-21(19)18-6-5-17(13-20(18)26)28-12-9-25-7-10-27-11-8-25/h1-6,13-14,26H,7-12H2,(H,23,24)
• InChI Key： DUIDRYDLUCRDNU-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCCN2CCOCC2)=CC=C1C1C(C2=CC=C(Br)C=C2)=CNN=1

Additional information on 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol

2-[4-(4-Bromophenyl)-1H-Pyrazol-3-yl]-5-[2-(Morpholin-4-yl)ethoxy]phenol (CAS No. 1010868-33-3): A Comprehensive Overview

2-[4-(4-Bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol (CAS No. 1010868-33-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of diseases involving receptor modulation and enzyme inhibition.

The bromophenyl group in the compound's structure is a key functional moiety that contributes to its pharmacological activity. The presence of this group enhances the compound's ability to interact with specific biological targets, making it a valuable candidate for further research and development. Recent studies have highlighted the importance of bromophenyl derivatives in the design of potent and selective ligands for various receptors, including G protein-coupled receptors (GPCRs) and nuclear receptors.

The pyrazol ring, another critical component of the molecule, is known for its versatile biological properties. Pyrazoles are widely used in medicinal chemistry due to their ability to modulate a wide range of biological targets. In the context of 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol, the pyrazol ring plays a crucial role in enhancing the compound's affinity for specific receptors and enzymes. Research has shown that pyrazole-based compounds can exhibit anti-inflammatory, antiviral, and anticancer activities, making them attractive candidates for drug development.

The morpholin group, attached to the ethoxy chain, is another significant feature of this compound. Morpholine is a cyclic amine that is often used in drug design to improve solubility and bioavailability. The presence of the morpholin group in 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol enhances its ability to cross cell membranes and reach its target sites within cells. This property is particularly important for drugs that need to penetrate cellular barriers to exert their therapeutic effects.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structures to 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol. For instance, studies have shown that such compounds can effectively inhibit kinases, which are key enzymes involved in various cellular signaling pathways. Kinase inhibitors have become an important class of drugs for treating cancers and other diseases characterized by aberrant kinase activity.

Clinical trials involving compounds with similar structural features have demonstrated promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related pyrazole-based compound showed significant antitumor activity in patients with advanced solid tumors. These findings highlight the potential of 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol as a lead compound for further development into a therapeutic agent.

In addition to its potential as a therapeutic agent, 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol has also been studied for its use as a research tool. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating cellular processes and signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying various diseases, which can inform the development of new therapeutic strategies.

The synthesis of 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound more efficiently and cost-effectively. These improvements have facilitated its availability for both academic research and industrial applications.

In conclusion, 2-[4-(4-bromophenyl)-1H-pyrazol-3-yl]-5-[2-(morpholin-4-yl)ethoxy]phenol (CAS No. 1010868-33-3) represents a promising molecule with diverse applications in medicinal chemistry and drug discovery. Its unique structural features, combined with its potential biological activities, make it an exciting candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in both therapeutic and research contexts.